Cas no 2260936-21-6 (Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl)-)

• Product Name: Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl)-
• CAS No: 2260936-21-6
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• CID: 5928719
• PubChem ID: 137943170
• Update Time: 2025-05-19

Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl)-
• 2-(Chloromethyl)-6-(1,1-difluoroethyl)pyridine
• 2260936-21-6
• FDCUXFWSIIOZAG-UHFFFAOYSA-N
• EN300-6734016

• Inchi： 1S/C8H8ClF2N/c1-8(10,11)7-4-2-3-6(5-9)12-7/h2-4H,5H2,1H3
• InChI Key： FDCUXFWSIIOZAG-UHFFFAOYSA-N
• SMILES： C1(CCl)=NC(C(F)(F)C)=CC=C1

Computed Properties

• Exact Mass: 191.0313333g/mol
• Monoisotopic Mass: 191.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 213.8±35.0 °C(Predicted)
• pka: 1?+-.0.24(Predicted)

Additional information on Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl)-

Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl): A Comprehensive Overview

Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, identified by its CAS number 2260936-21-6, represents a fascinating example of how modifications to the pyridine core can lead to novel bioactive molecules with potential therapeutic applications.

The molecular structure of Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl) features a pyridine ring substituted at the 2-position with a chloromethyl group and at the 6-position with a 1,1-difluoroethyl moiety. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery efforts. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse interactions with biological targets, which is a critical factor in the design of effective pharmaceutical agents.

In recent years, there has been growing interest in developing small molecule inhibitors that modulate the activity of enzymes and receptors involved in various disease pathways. The chloromethyl group in Pyridine, 2-(chloromethyl)-6-(1,1-difluoroethyl) serves as a versatile handle for further functionalization through nucleophilic addition reactions. This property has been exploited in the synthesis of more complex derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets.

The 1,1-difluoroethyl substituent adds an additional layer of complexity to the compound's behavior. Fluorinated alkanes are well-known for their ability to influence metabolic stability, lipophilicity, and pharmacokinetic properties of drug candidates. In particular, the electron-withdrawing effect of the fluorine atoms can enhance the reactivity of adjacent functional groups, making this compound a promising candidate for further derivatization.

Recent studies have highlighted the potential of as a precursor in the development of novel therapeutic agents. For instance, researchers have explored its use in designing inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The combination of the and groups provides a unique chemical profile that can be fine-tuned to optimize binding interactions with these enzymes.

The synthesis of involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridine precursors followed by protection-deprotection strategies to introduce the desired substituents at specific positions. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with its production.

In terms of biological activity, preliminary studies suggest that derivatives of may exhibit inhibitory effects on certain enzymes and receptors. For example, modifications at the 2- and 6-positions have been shown to alter binding affinities and selectivity profiles, leading to compounds with improved pharmacological properties. Further investigation is needed to fully elucidate its potential applications in drug development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the structural features of . These tools allow researchers to predict how different substituents will influence molecular interactions and pharmacokinetic behavior. By integrating experimental data with computational insights, scientists can accelerate the discovery process and identify promising candidates for further development.

The future prospects for are promising as it continues to be explored in various research settings. Its unique structural features make it a versatile scaffold for developing new drugs targeting a wide range of diseases. As our understanding of biological systems grows more sophisticated，so too does our ability to design molecules that interact precisely with disease-causing targets.